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Compound of Interest

Compound Name:
ethyl 6H-thieno[2,3-b]pyrrole-5-

carboxylate

Cat. No.: B1314669 Get Quote

Route 1: The Gewald-Hemetsberger Strategy: A
Classic Convergent Approach
This is arguably the most established and widely utilized pathway. It is a two-stage process that

first constructs a polysubstituted 2-aminothiophene via the Gewald multicomponent reaction,

followed by the annulation of the pyrrole ring, often through a Hemetsberger-type cyclization.

Stage 1: Gewald Reaction for the 2-Aminothiophene
Intermediate
The Gewald reaction is a one-pot multicomponent condensation of a ketone or aldehyde, an α-

cyano ester, and elemental sulfur, catalyzed by a base.[3][4] For the synthesis of the key

intermediate, ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate, 2-butanone is reacted with

ethyl cyanoacetate and sulfur.
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Stage 1: Gewald Reaction

Stage 2: Pyrrole Annulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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